Cas no 1805505-32-1 (Ethyl 3-aminomethyl-4-cyano-5-methoxyphenylacetate)

• Product Name: Ethyl 3-aminomethyl-4-cyano-5-methoxyphenylacetate
• CAS No: 1805505-32-1
• MF: C₁₃H₁₆N₂O₃
• MW: 248.277743339539
• CID: 4946095
• Update Time: 2025-06-09

Ethyl 3-aminomethyl-4-cyano-5-methoxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-aminomethyl-4-cyano-5-methoxyphenylacetate

• Inchi： 1S/C13H16N2O3/c1-3-18-13(16)6-9-4-10(7-14)11(8-15)12(5-9)17-2/h4-5H,3,6-7,14H2,1-2H3
• InChI Key： IHWMVUWULUOHTB-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(CC(=O)OCC)=CC(CN)=C1C#N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 323
• XLogP3: 0.6
• Topological Polar Surface Area: 85.3

Additional information on Ethyl 3-aminomethyl-4-cyano-5-methoxyphenylacetate

Recent Advances in the Study of Ethyl 3-aminomethyl-4-cyano-5-methoxyphenylacetate (CAS: 1805505-32-1)

Ethyl 3-aminomethyl-4-cyano-5-methoxyphenylacetate (CAS: 1805505-32-1) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and biological activities.

The compound's unique structural features, including the presence of an aminomethyl group, a cyano group, and a methoxy substituent, make it a versatile building block in medicinal chemistry. Recent synthetic methodologies have optimized the production of Ethyl 3-aminomethyl-4-cyano-5-methoxyphenylacetate, enabling its use in high-throughput screening and combinatorial chemistry. These advances have facilitated the discovery of new drug candidates targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

One of the most notable applications of Ethyl 3-aminomethyl-4-cyano-5-methoxyphenylacetate is its role in the development of kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in numerous pathological conditions. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, such as EGFR and VEGFR, which are key targets in cancer therapy. These findings underscore the compound's potential as a scaffold for designing next-generation kinase inhibitors with improved selectivity and efficacy.

In addition to its applications in kinase inhibition, Ethyl 3-aminomethyl-4-cyano-5-methoxyphenylacetate has been investigated for its role in modulating G-protein-coupled receptors (GPCRs). GPCRs represent one of the largest families of drug targets, and the development of novel GPCR modulators is a major focus in pharmaceutical research. Preliminary studies suggest that this compound and its derivatives can interact with specific GPCR subtypes, offering new avenues for the treatment of neurological and metabolic disorders.

Recent advancements in analytical techniques, such as NMR spectroscopy and mass spectrometry, have provided deeper insights into the molecular interactions of Ethyl 3-aminomethyl-4-cyano-5-methoxyphenylacetate with biological targets. These studies have revealed the compound's binding modes and conformational flexibility, which are crucial for rational drug design. Furthermore, computational modeling approaches, including molecular docking and dynamics simulations, have been employed to predict the compound's interactions with various proteins, aiding in the optimization of its pharmacological properties.

The safety and pharmacokinetic profiles of Ethyl 3-aminomethyl-4-cyano-5-methoxyphenylacetate and its derivatives have also been a subject of recent investigation. Preclinical studies have shown promising results in terms of bioavailability and metabolic stability, although further optimization is required to minimize potential off-target effects. These findings highlight the need for continued research to fully exploit the therapeutic potential of this compound.

In conclusion, Ethyl 3-aminomethyl-4-cyano-5-methoxyphenylacetate (CAS: 1805505-32-1) represents a valuable tool in chemical biology and drug discovery. Its versatile chemical structure and diverse biological activities make it a promising candidate for the development of novel therapeutics. Future research should focus on expanding its applications, optimizing its pharmacological properties, and exploring its potential in combination therapies. The ongoing advancements in synthetic and analytical methodologies will undoubtedly accelerate the translation of this compound into clinically relevant drugs.